Cas no 64572-97-0 (ethyl (3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl)carbamate)

• Product Name: ethyl (3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl)carbamate
• CAS No: 64572-97-0
• MF: C₈H₁₁N₃O₃S
• MW: 229.256240129471
• CID: 4099163
• PubChem ID: 12368414
• Update Time: 2025-07-18

ethyl (3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]-, ethyl ester
• Carbamic acid, N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]-, ethyl ester
• Ethyl (3-(2-Oxopropyl)-1,2,4-thiadiazol-5-yl)carbamate
• ethyl N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]carbamate
• 887-196-9
• F1907-1741
• PCA57297
• SCHEMBL14647559
• Z2681252122
• AKOS026707157
• G31251
• EN300-7434006
• 64572-97-0
• ethyl N-(3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl)carbamate
• ethyl (3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl)carbamate

• Inchi： 1S/C8H11N3O3S/c1-3-14-8(13)10-7-9-6(11-15-7)4-5(2)12/h3-4H2,1-2H3,(H,9,10,11,13)
• InChI Key： IUVDQDQTWJUTPT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC1SN=C(CC(=O)C)N=1

Computed Properties

• Exact Mass: 229.05211239Da
• Monoisotopic Mass: 229.05211239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on ethyl (3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl)carbamate

Professional Introduction to Ethyl (3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl)carbamate and CAS No. 64572-97-0

Ethyl (3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl)carbamate, a compound with the chemical identifier CAS No. 64572-97-0, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiadiazole class of heterocyclic molecules, which are renowned for their diverse biological activities and potential applications in medicinal chemistry. The structural framework of this molecule incorporates several key functional groups, including an ester moiety and a thiadiazole ring system, which contribute to its unique chemical properties and reactivity.

The< strong>ethyl (3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl)carbamate molecule has garnered attention due to its potential role as an intermediate in the synthesis of more complex pharmacophores. The presence of the 2-oxopropyl substituent on the thiadiazole ring introduces a polar region that can interact with biological targets, while the carbamate ester provides a site for further functionalization. These features make it a valuable building block for drug discovery efforts aimed at developing novel therapeutic agents.

In recent years, there has been a growing interest in thiadiazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in treating various diseases, including infectious diseases, inflammation, and cancer. The< strong>CAS No. 64572-97-0 compound is no exception and has been studied for its pharmacological properties. Specifically, it has shown promise as an inhibitor of certain enzymes and receptors that are implicated in disease pathogenesis.

One of the most compelling aspects of ethyl (3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl)carbamate is its versatility in synthetic chemistry. The thiadiazole core can undergo a variety of transformations, allowing chemists to modify its structure and explore different biological activities. For instance, the ester group can be hydrolyzed or converted into other functional groups such as amides or carboxylic acids, expanding the scope of possible derivatives. This flexibility makes it an attractive candidate for medicinal chemists who are seeking to develop new drugs with tailored properties.

The< strong>ethyl (3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl)carbamate compound has also been explored in the context of drug delivery systems. Researchers have investigated its potential use as a prodrug or a carrier molecule that can enhance the bioavailability or targeted delivery of other therapeutic agents. The ability to modify its structure allows for the integration of additional functionalities that can improve pharmacokinetic profiles and therapeutic efficacy.

Recent studies have highlighted the< strong>CAS No. 64572-97-0 compound's role in developing novel antimicrobial agents. Thiadiazole derivatives have demonstrated activity against a range of bacterial and fungal pathogens, making them promising candidates for combating antibiotic-resistant strains. The structural features of ethyl (3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl)carbamate contribute to its antimicrobial properties by interfering with essential microbial processes such as DNA replication and cell wall synthesis.

The compound's potential application in cancer therapy is another area of active research. Preclinical studies have suggested that thiadiazole derivatives can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell proliferation and survival. Ethyl (3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl)carbamate has been shown to exhibit cytotoxic effects on certain cancer cell lines while maintaining relatively low toxicity towards normal cells. This selective toxicity makes it an attractive candidate for further development as an anticancer drug.

In conclusion, ethyl (3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl)carbamate is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable tool for drug discovery efforts aimed at treating various diseases. As research continues to uncover new therapeutic uses for thiadiazole derivatives,< strong>CAS No. 64572-97-0 will undoubtedly play a crucial role in advancing our understanding of these molecules and their applications in medicine.